Cas no 919784-37-5 (3-Hexyl-1-methyl-2,3-dihydro-1H-imidazol-1-ium ethanesulfonate)

• Product Name: 3-Hexyl-1-methyl-2,3-dihydro-1H-imidazol-1-ium ethanesulfonate
• CAS No: 919784-37-5
• MF: C₁₂H₂₆N₂O₃S
• MW: 278.411442279816
• CID: 761243
• Update Time: 2023-08-03

3-Hexyl-1-methyl-2,3-dihydro-1H-imidazol-1-ium ethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 3-hexyl-1-methyl-, ethanesulfonate (1:1)
• ethanesulfonate,3-hexyl-1-methyl-1,2-dihydroimidazol-1-ium
• 3-Hexyl-1-methyl-2,3-dihydro-1H-imidazol-1-ium ethanesulfonate

• Inchi： 1S/C10H20N2.C2H6O3S/c1-3-4-5-6-7-12-9-8-11(2)10-12;1-2-6(3,4)5/h8-9H,3-7,10H2,1-2H3;2H2,1H3,(H,3,4,5)
• InChI Key： JEBQCESHRMHNTP-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)[O-].[NH+]1(C)C=CN(CCCCCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 235
• Topological Polar Surface Area: 73.3